Cas no 2416235-40-8 (N-(2,2-difluoroethyl)oxetan-3-amine, trifluoroacetic acid)

• Product Name: N-(2,2-difluoroethyl)oxetan-3-amine, trifluoroacetic acid
• CAS No: 2416235-40-8
• MF: C₇H₁₀F₅NO₃
• MW: 251.151219844818
• MDL: MFCD32668331
• CID: 5674942
• PubChem ID: 146155678
• Update Time: 2025-10-28

N-(2,2-difluoroethyl)oxetan-3-amine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2416235-40-8
• N-(2,2-difluoroethyl)oxetan-3-amine; trifluoroacetic acid
• N-(2,2-Difluoroethyl)oxetan-3-amine;2,2,2-trifluoroacetic acid
• EN300-26636057
• N-(2,2-difluoroethyl)oxetan-3-amine, trifluoroacetic acid

• MDL： MFCD32668331
• Inchi： 1S/C5H9F2NO.C2HF3O2/c6-5(7)1-8-4-2-9-3-4;3-2(4,5)1(6)7/h4-5,8H,1-3H2;(H,6,7)
• InChI Key： YRJSWKKZGYNLCK-UHFFFAOYSA-N
• SMILES： FC(CNC1COC1)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 251.05808399g/mol
• Monoisotopic Mass: 251.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2,2-difluoroethyl)oxetan-3-amine, trifluoroacetic acid

N-(2,2-Difluoroethyl)oxetan-3-amine, Trifluoroacetic Acid: A Comprehensive Overview

N-(2,2-Difluoroethyl)oxetan-3-amine, also known as CAS No. 2416235-40-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of oxetane, a four-membered cyclic ether, with a trifluoroacetic acid counterion. The structure of this compound is characterized by a unique combination of fluorinated substituents and amine functionality, making it a valuable molecule for various applications.

The synthesis of N-(2,2-difluoroethyl)oxetan-3-amine involves advanced chemical methodologies, including nucleophilic substitution and ring-opening reactions. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the trifluoroacetic acid counterion further stabilizes the compound, making it suitable for use in various chemical reactions and biological assays.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with improved therapeutic profiles. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have demonstrated that fluorinated oxetane derivatives can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, N-(2,2-difluoroethyl)oxetan-3-amine has also found utility in materials science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged the reactivity of this compound to create materials with enhanced mechanical strength and thermal stability.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of fluorinated compounds has become critical. Studies conducted by environmental chemists have shown that while N-(2,2-difluoroethyl)oxetan-3-amine exhibits moderate persistence in certain environments, its overall impact on ecosystems remains within acceptable limits when used responsibly.

In conclusion, N-(2,2-difluoroethyl)oxetan-3-amine, CAS No. 2416235-40-8, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.